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Compound of Interest

1-Bromo-2-chloro-4,5-
Compound Name:
difluorobenzene

cat. No.: B1272681

An In-depth Technical Guide to the Safety of 1-Bromo-2-chloro-4,5-difluorobenzene
Introduction

1-Bromo-2-chloro-4,5-difluorobenzene is a halogenated aromatic compound used as a
chemical intermediate in various research and development applications, particularly in the
synthesis of active pharmaceutical ingredients.[1] Its molecular formula is CeH2BrCIFz, and its
molecular weight is 227.43 g/mol .[2][3][4] Due to its reactive nature and potential health
hazards, a thorough understanding of its safety profile is critical for researchers, scientists, and
drug development professionals. This guide provides a comprehensive overview of the safety
data, handling procedures, and emergency protocols associated with this compound.

Hazard Identification and Classification

The primary hazards associated with 1-Bromo-2-chloro-4,5-difluorobenzene involve irritation
to the skin, eyes, and respiratory system.[5][6] It is classified as a hazardous substance
according to OSHA 29 CFR 1910.1200.[7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
. o H315: Causes skin
Skin Irritation 2 T
irritation[4][5][6]
) o H319: Causes serious eye
Serious Eye Irritation 2A

irritation[4][5][6]

| Specific target organ toxicity, single exposure | 3 | H335: May cause respiratory irritation[4][5]
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Caption: Logical relationship between exposure routes and health hazards.

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 1-Bromo-2-chloro-4,5-
difluorobenzene are not widely available. The following table summarizes the known

identifiers for this compound.

Table 2: Physical and Chemical Properties
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Property Value

CAS Number 59447-06-2[2][5]
Molecular Formula CeH2BrCIF2[2]
Molecular Weight 227.43 g/mol [2]

| Synonyms | 1-bromo-2-chloro-3,4-difluorobenzene[2] |

Toxicological Information

The primary toxicological concerns are its irritant effects.[7] Chronic health effects have not
been thoroughly investigated.[6]

Table 3: Summary of Toxicological Effects

Effect Description

Causes serious irritation to the eyes and
skin upon contact.[5] Inhalation of
vapors, mists, or fumes may cause

Acute Effects . . .
respiratory tract irritation.[5][7] Ingestion
may be harmful, though it is not a primary

route of occupational exposure.[7]

Long-term exposure to respiratory irritants may
lead to airway diseases.[7] Pre-existing

Chronic Effects . )
dermatitis may be accentuated by skin contact.

[7]

| Sensitization | May cause sensitization by skin contact.[7] |

Experimental Protocols

Specific toxicological studies for 1-Bromo-2-chloro-4,5-difluorobenzene are not detailed in
the available literature. However, a standard methodology for assessing skin irritation, such as
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the one described below based on OECD Test Guideline 439, would be employed to determine
a compound's dermal hazard classification.

Methodology: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG
439)

This protocol describes a standardized in vitro procedure for assessing skin irritation potential.

o Preparation of Tissue Models: Reconstructed human epidermis (RhE) models, which mimic
the biochemical and physiological properties of the upper human skin layers, are used.
Tissues are pre-incubated in a sterile, defined culture medium.

o Application of Test Chemical: A small quantity (e.g., 25 pL) of the undiluted 1-Bromo-2-
chloro-4,5-difluorobenzene is applied topically to the surface of the RhE tissue. A negative
control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% Sodium Dodecyl
Sulfate) are run in parallel.

 Incubation: The treated tissues are incubated for a standardized period (e.g., 60 minutes) at
37°C, 5% COz, and 290% humidity.

e Rinsing and Post-Incubation: After exposure, the test chemical is thoroughly rinsed from the
tissue surface. The tissues are then transferred to fresh medium and incubated for an
extended period (e.g., 42 hours) to allow for the development of cytotoxic effects.

o Cell Viability Assessment: Tissue viability is measured using a quantitative assay, most
commonly the MTT assay. Tissues are incubated with MTT solution, which is converted by
mitochondrial dehydrogenases in viable cells into a blue formazan salt. The amount of
formazan produced is proportional to the percentage of viable cells.

o Data Interpretation: The formazan salt is extracted, and its concentration is determined by
measuring the optical density (OD) at 570 nm. A substance is classified as a skin irritant if
the mean tissue viability following exposure is reduced to 50% or less of the negative control.

Emergency Procedures

Table 4: First-Aid Measures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Protocol

Immediately flush eyes with fresh running
water for at least 15 minutes, holding
eyelids apart to ensure complete

Eye Contact irrigation.[5] Seek immediate medical
attention.[5] Removal of contact lenses
should only be done by skilled personnel.

[5]

Immediately remove contaminated clothing.[2]
) Flush skin and hair with running water and soap,
Skin Contact ) ) ) S
if available.[5] Seek medical attention if irritation

occurs or persists.[5]

Remove the victim to fresh air.[2] If breathing is
difficult, administer oxygen.[2] If not breathing,

Inhalation provide artificial respiration, but avoid mouth-to-
mouth resuscitation if the chemical was ingested
or inhaled.[2]

| Ingestion | Rinse mouth with water and immediately give a glass of water.[5][8] Do not induce
vomiting.[8] If in doubt, contact a Poisons Information Centre or a doctor.[5] |

Table 5: Fire-Fighting Measures

Aspect Recommendation

Use extinguishing media suitable for the
] ] o ) surrounding area. Dry chemical, carbon
Suitable Extinguishing Media o .
dioxide, or alcohol-resistant foam are

appropriate.[2][5][8]

The substance is non-combustible.[5] However,
Special Hazards containers may burn and emit corrosive fumes

in a fire.[5]
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| Firefighter Protection | Wear a self-contained breathing apparatus (SCBA) and protective
gloves.[5][9] Cool fire-exposed containers with a water spray from a protected location.[5] |

Spill Occurs
Assess Hazard 1. Review SDS and Conduct
(Clear Area, Move Upwind) Risk Assessment
Alert Fire Brigade / Emergency Services 2. Prepare Ventilated Work Area
l (e.g., Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

3. Select and Wear
Appropriate PPE

Stop Leak if Safe to Do So

4. Handle Chemical with Care

Contain Spill
(Use Sand, Earth, or Vermiculite)

5. Securely Seal and Store Container

Collect Spilled Material

6. Decontaminate Work Area and PPE

Place in Suitable, Labeled Container for Disposal

7. Dispose of Waste via

Decontaminate Area and Equipment Licensed Service

End of Response End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ossila.com [ossila.com]

2. 1-BROMO-2-CHLORO-4,5-DIFLUOROBENZENE - Safety Data Sheet
[chemicalbook.com]

e 3. 1-Bromo-3-chloro-2,4-difluorobenzene | C6H2BrCIF2 | CID 2773256 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. 5-Bromo-2-chloro-1,3-difluorobenzene | C6H2BrCIF2 | CID 2773258 - PubChem
[pubchem.ncbi.nim.nih.gov]

. Static.cymitquimica.com [static.cymitquimica.com]
. capot.cn [capot.cn]
. datasheets.scbt.com [datasheets.scbt.com]

. chemicalbook.com [chemicalbook.com]

°
(o] (0] ~ (o)) ()]

. aarti-industries.com [aarti-industries.com]

¢ To cite this document: BenchChem. [1-Bromo-2-chloro-4,5-difluorobenzene safety data
sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272681#1-bromo-2-chloro-4-5-difluorobenzene-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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